Cas no 1392804-92-0 (tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate)

tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate structure
1392804-92-0 structure
Product Name:tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
CAS No:1392804-92-0
MF:C11H13F3N2O2
MW:262.228333234787
MDL:MFCD22573369
CID:3163582
PubChem ID:72207818
Update Time:2025-07-18

tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-(trifluoromethyl)pyridin-3-yl)carbamate
    • tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
    • AKOS025291217
    • AS-34787
    • 3-(BOC-AMINO)-4-TRIFLUOROMETHYLPYRIDINE
    • Carbamic acid, N-[4-(trifluoromethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
    • MFCD22573369
    • PB36280
    • tert-Butyl(4-(trifluoromethyl)pyridin-3-yl)carbamate
    • DTXSID801141271
    • SB21032
    • CS-0047957
    • 1392804-92-0
    • MDL: MFCD22573369
    • Inchi: 1S/C11H13F3N2O2/c1-10(2,3)18-9(17)16-8-6-15-5-4-7(8)11(12,13)14/h4-6H,1-3H3,(H,16,17)
    • InChI Key: QMNYTBCUQSYLNR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=CC=1NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 262.09291215g/mol
  • Monoisotopic Mass: 262.09291215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.2Ų

tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM106818-1g
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 95%
1g
$202 2021-08-06
Chemenu
CM106818-5g
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 95%
5g
$303 2021-08-06
Chemenu
CM106818-10g
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 95%
10g
$405 2021-08-06
Chemenu
CM106818-25g
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 95%
25g
$607 2021-08-06
abcr
AB454507-500 mg
3-(Boc-amino)-4-trifluoromethylpyridine; .
1392804-92-0
500mg
€680.50 2023-04-22
Chemenu
CM106818-1g
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 95%
1g
$951 2023-03-07
Matrix Scientific
115750-500mg
3-(Boc-amino)-4-trifluoromethylpyridine, 95+%
1392804-92-0 95+%
500mg
$857.00 2023-09-08
Matrix Scientific
115750-1g
3-(Boc-amino)-4-trifluoromethylpyridine, 95+%
1392804-92-0 95+%
1g
$1412.00 2023-09-08
eNovation Chemicals LLC
D499263-100mg
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 97%
100mg
$180 2024-07-21
eNovation Chemicals LLC
D499263-250MG
tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate
1392804-92-0 97%
250mg
$275 2024-07-21

Additional information on tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate

Introduction to tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate (CAS No. 1392804-92-0)

tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 1392804-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The presence of a trifluoromethyl group and a pyridine ring in its structure imparts unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate consists of a carbamate functional group (-NHCOO-) linked to a pyridine ring substituted at the 4-position with a trifluoromethyl group (-CF₃). The tert-butyl group (-C(CH₃)₃) attached to the carbamate nitrogen enhances the lipophilicity of the compound, which is often a desirable characteristic for oral bioavailability. This structural arrangement not only influences its physicochemical properties but also opens up possibilities for diverse biological activities.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects. The introduction of a trifluoromethyl group further modulates these properties by increasing metabolic stability and binding affinity to biological targets. This modification is particularly significant in the development of small-molecule drugs, where subtle changes in molecular structure can lead to enhanced efficacy and reduced side effects.

One of the most compelling aspects of tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate is its potential as a building block for more complex pharmacophores. Researchers have leveraged similar structures in the development of drugs that target various diseases, including cancer and infectious diseases. The trifluoromethyl group, in particular, is renowned for its ability to improve pharmacokinetic profiles, such as reducing metabolic clearance and increasing binding affinity. This has led to numerous patents and publications exploring derivatives of this motif.

Recent studies have highlighted the role of pyridine derivatives in modulating enzyme activity. For instance, compounds with a pyridine core have been investigated for their potential to inhibit protein kinases, which are critical targets in oncology research. The structural features of tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate, including the electron-withdrawing nature of the trifluoromethyl group and the aromaticity of the pyridine ring, make it an attractive scaffold for designing kinase inhibitors. Such inhibitors have shown promise in preclinical studies for their ability to disrupt signaling pathways involved in cancer cell proliferation.

The synthesis of tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the importance of advanced methodologies in constructing complex molecules like this one. The tert-butyl carbamate moiety is often introduced through nucleophilic substitution or carbamate formation reactions, which are well-established protocols in organic synthesis.

From a computational chemistry perspective, tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate has been subjected to various modeling studies to understand its interactions with biological targets. Molecular docking simulations have been particularly useful in predicting binding affinities and identifying potential lead compounds for drug development. These studies often reveal how structural modifications can fine-tune binding interactions, providing insights into rational drug design.

The agrochemical industry has also explored derivatives of this compound for their potential as pesticides or herbicides. The lipophilic nature and stability conferred by the tert-butyl group make it suitable for formulation into agrochemical products that require prolonged activity in environmental conditions. Additionally, the presence of the trifluoromethyl group enhances resistance to degradation by environmental factors, which is crucial for effective pest control.

In conclusion, tert-butyl N-[4-(trifluoromethyl)pyridin-3-yl]carbamate (CAS No. 1392804-92-0) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, including the carbamate functionality and trifluoromethyl substitution on a pyridine ring, make it an attractive scaffold for further chemical modification and biological evaluation. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will undoubtedly play a significant role in advancing drug discovery efforts worldwide.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.